Cas no 379247-04-8 (3-Amino-5-(furan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-Amino-5-(furan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 379247-04-8
• MF: C₁₀H₇N₃O₂S
• MW: 233.246480226517
• CID: 3108153
• PubChem ID: 711166
• Update Time: 2025-07-02

3-Amino-5-(furan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(2-furyl)thieno[2,3-d]pyrimidin-4(3H)-one
• Z56884918
• DTXSID601328053
• EN300-13013
• MFCD03028426
• CHEMBL1579799
• Cambridge id 7177037
• Oprea1_658905
• 379247-04-8
• SMR000595676
• G25893
• 3-amino-5-(furan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CS-0308748
• 3-amino-5-(furan-2-yl)thieno[2,3-d]pyrimidin-4-one
• AKOS001062111
• MLS001177723
• HMS2894M18
• 3-Amino-5-(furan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C10H7N3O2S/c11-13-5-12-9-8(10(13)14)6(4-16-9)7-2-1-3-15-7/h1-5H,11H2
• InChI Key： WYCWMBNIYAEFFF-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CO2)C2C(N(C=NC1=2)N)=O

Computed Properties

• Exact Mass: 233.02589765Da
• Monoisotopic Mass: 233.02589765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-Amino-5-(furan-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 3-Amino-5-(furan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 379247-04-8)

In the realm of heterocyclic chemistry, 3-Amino-5-(furan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 379247-04-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This thienopyrimidine derivative combines a furan moiety with a pyrimidine core, making it a versatile scaffold for pharmaceutical and material science research. Researchers and industry professionals often search for "thienopyrimidine synthesis," "furan-containing heterocycles," and "CAS 379247-04-8 applications," reflecting the growing demand for specialized organic compounds.

The compound's molecular structure, featuring a 3-amino group and a furan-2-yl substituent, contributes to its reactivity and binding affinity in biological systems. Recent studies highlight its potential in drug discovery, particularly in targeting enzymes like kinases and G-protein-coupled receptors (GPCRs). Searches for "kinase inhibitors 2024" and "GPCR modulators" align with the rising interest in small-molecule therapeutics. Additionally, its thieno[2,3-d]pyrimidin-4-one core is a key motif in agrochemicals, prompting queries like "agrochemical intermediates" and "sustainable crop protection."

From a synthetic perspective, 3-Amino-5-(furan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is often prepared via multicomponent reactions or cyclization strategies, topics frequently searched by organic chemists. The compound's solubility and stability under physiological conditions are also critical, as evidenced by queries such as "improving drug-like properties" and "heterocycle stability." Its furan ring further enhances its utility in photovoltaic materials, linking to trending searches like "organic electronics 2024" and "green energy materials."

In conclusion, 3-Amino-5-(furan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 379247-04-8) exemplifies the intersection of medicinal chemistry and materials science. Its adaptability to diverse applications—from drug development to renewable energy—ensures its relevance in contemporary research. As interest grows in "structure-activity relationships" and "bioisosteric replacements," this compound will undoubtedly remain a focal point for innovation.